![molecular formula C16H8Cl2O3 B4617575 3-(3,5-dichloro-2-hydroxybenzylidene)-1H-indene-1,2(3H)-dione](/img/structure/B4617575.png)
3-(3,5-dichloro-2-hydroxybenzylidene)-1H-indene-1,2(3H)-dione
Overview
Description
3-(3,5-dichloro-2-hydroxybenzylidene)-1H-indene-1,2(3H)-dione is a useful research compound. Its molecular formula is C16H8Cl2O3 and its molecular weight is 319.1 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 317.9850495 g/mol and the complexity rating of the compound is 488. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Biological Activity
3-(3,5-Dichloro-2-Hydroxybenzylidene)-1H-Indene-1,2(3H)-Dione and its derivatives have been synthesized and evaluated for their potential in various scientific research applications. For example, a study demonstrated the efficient synthesis of 2-arylidene indan-1,3-diones via Zirconium catalyzed Knoevenagel condensation, showing significant inhibitory activity against NS2B-NS3 protease of West Nile Virus. The hydroxylated derivatives displayed varying degrees of effectiveness, indicating their potential as noncompetitive enzyme inhibitors with insights on the binding mode provided by docking and electrostatic potential surfaces investigations (Oliveira et al., 2018).
Leishmanicidal and Cytotoxic Activities
Another study explored the leishmanicidal and cytotoxicity evaluation of 2-arylidene indan-1,3-diones, revealing significant activities against leukemia cell lines and Leishmania amazonensis. This work also applied a four-dimensional quantitative structure–activity analysis (4D-QSAR), offering insights into the mode of action of indandione derivatives for biological activity, highlighting the importance of polar groups and bulky nonpolar substituents in enhancing activity (De Souza et al., 2021).
Optical Non-Linearity Applications
Research into arylmethylene-1,3-indandione based molecular glasses revealed third-order optical non-linearity, suggesting applications in non-linear optical investigations. The study found that linked structures derived from arylmethylene-1,3-indandione exhibited higher molecular second-order hyperpolarizability, indicating potential uses in photonic devices and materials (Seniutinas et al., 2012).
Properties
IUPAC Name |
(3Z)-3-[(3,5-dichloro-2-hydroxyphenyl)methylidene]indene-1,2-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H8Cl2O3/c17-9-5-8(14(19)13(18)7-9)6-12-10-3-1-2-4-11(10)15(20)16(12)21/h1-7,19H/b12-6- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJRRNOFEMNRXDD-SDQBBNPISA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC3=C(C(=CC(=C3)Cl)Cl)O)C(=O)C2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)/C(=C/C3=C(C(=CC(=C3)Cl)Cl)O)/C(=O)C2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H8Cl2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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